Cas no 623122-65-6 ((2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate)

• Product Name: (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
• CAS No: 623122-65-6
• MF: C₁₆H₁₂O₅S
• MW: 316.328483581543
• CID: 5418863
• Update Time: 2025-06-15

(2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-benzylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
• 3(2H)-Benzofuranone, 6-[(methylsulfonyl)oxy]-2-(phenylmethylene)-
• (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• Inchi： 1S/C16H12O5S/c1-22(18,19)21-12-7-8-13-14(10-12)20-15(16(13)17)9-11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key： QXBFFNKSDRQRKO-UHFFFAOYSA-N
• SMILES： O1C2=CC(OS(C)(=O)=O)=CC=C2C(=O)C1=CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

Introduction to (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS No. 623122-65-6)

(2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate, identified by its CAS number 623122-65-6, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a benzofuran core structure and a methanesulfonate functional group, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The benzofuran moiety is particularly noteworthy, as it is a common scaffold in natural products and pharmaceuticals, known for its biological activity and structural versatility.

The structural characteristics of (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate make it a promising candidate for further investigation. The presence of the methanesulfonate group enhances the solubility and bioavailability of the compound, which is crucial for its potential use in medicinal chemistry. Additionally, the phenylmethylidene (allylbenzyl) group contributes to the molecule's ability to interact with biological targets, offering a basis for developing novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing benzofuran derivatives, due to their wide range of biological activities. Studies have shown that benzofuran-based molecules exhibit various pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The compound (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is no exception and has been the subject of several research endeavors aimed at elucidating its mechanisms of action and potential therapeutic applications.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, it shares structural features with several FDA-approved drugs that target specific biological pathways. This similarity suggests that (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate may possess similar or even enhanced biological activities. Researchers have hypothesized that it could be a valuable scaffold for developing new drugs with improved efficacy and reduced side effects.

The synthesis of (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate presents both challenges and opportunities. The benzofuran core requires precise functionalization to achieve the desired biological properties. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have been instrumental in constructing the benzofuran scaffold.

The methanesulfonate group is particularly important in this context, as it not only enhances the solubility of the compound but also influences its interactions with biological targets. Methanesulfonate esters are known for their stability and bioavailability, making them attractive for pharmaceutical applications. The combination of these features makes (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate a promising candidate for further development.

In recent studies, researchers have explored the pharmacological potential of benzofuran derivatives by investigating their interactions with various biological targets. For example, some benzofuran-based compounds have been found to inhibit enzymes involved in inflammation and cancer progression. The compound (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-y l methanesulfonate has shown similar promise in preliminary experiments. Its ability to modulate key enzymatic pathways suggests that it could be developed into a novel therapeutic agent.

The use of computational methods has also played a significant role in understanding the potential of this compound. Molecular modeling techniques allow researchers to predict how (2Z)-3-o xo - 2 - ( phen ylm eth ylidene ) - 2 , 3 - dihydro - 1 - ben z o fur an - 6 - yl me thane sulf on ate interacts with biological targets at the molecular level. These simulations provide valuable insights into its binding affinity and mechanism of action, guiding further experimental investigations.

The future prospects for this compound are promising. Ongoing research aims to optimize its chemical structure to enhance its biological activity while minimizing potential side effects. Additionally, efforts are underway to develop novel synthetic routes that are more efficient and environmentally friendly. These advancements will be crucial in bringing this compound closer to clinical application.

In conclusion, (2Z)-3-o xo - 2 - ( phen ylm eth ylidene ) - 2 , 3 - dihydro - 1 - ben z o fur an - 6 - yl me thane sulf on ate (CAS No. 623122₋65₆₅) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for contributing to the development of novel therapeutic agents.